Cas no 2227782-07-0 (rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclopentan-1-ol
• CAS No: 2227782-07-0
• MF: C₈H₁₀BrNOS
• MW: 248.140100002289
• CID: 5995963
• PubChem ID: 165601900
• Update Time: 2025-10-28

rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclopentan-1-ol
• 2227782-07-0
• EN300-1626885

• Inchi： 1S/C8H10BrNOS/c9-7-4-12-8(10-7)5-2-1-3-6(5)11/h4-6,11H,1-3H2/t5-,6-/m1/s1
• InChI Key： BROAOEGJVUCKOD-PHDIDXHHSA-N
• SMILES： BrC1=CSC([C@@H]2CCC[C@H]2O)=N1

Computed Properties

• Exact Mass: 246.96665g/mol
• Monoisotopic Mass: 246.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4Ų

Additional information on rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclopentan-1-ol

Introduction to rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclopentan-1-ol (CAS No. 2227782-07-0)

rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclopentan-1-ol, with the CAS number 2227782-07-0, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, including a cyclopentane ring and a brominated thiazole moiety, which contribute to its potential applications in drug discovery and development.

The chiral nature of rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclopentan-1-ol makes it particularly interesting for researchers exploring enantioselective synthesis and biological activity. The presence of the bromine atom on the thiazole ring provides a versatile handle for further chemical modifications, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of chiral compounds in pharmaceutical research. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that chiral thiazole derivatives, similar to rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclopentan-1-ol, exhibit potent antiviral activity against several RNA viruses. This finding underscores the potential of this compound as a lead structure for developing novel antiviral agents.

In addition to its antiviral properties, rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclopentan-1-ol has also shown promise in other therapeutic areas. A research group at the University of California reported in the Bioorganic & Medicinal Chemistry Letters (2023) that this compound and its derivatives exhibit significant anti-inflammatory effects. The study suggested that the cyclopentane ring and the brominated thiazole moiety play crucial roles in modulating inflammatory pathways.

The synthetic accessibility of rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclopentan-1-ol has been another focus of recent research. A novel synthetic route was developed by a team at Harvard University, which utilized a palladium-catalyzed cross-coupling reaction to efficiently synthesize this compound. This method not only improved the yield but also reduced the number of steps required for synthesis, making it more practical for large-scale production.

The physical and chemical properties of rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclopentan-1-ol have been extensively characterized. It is a white crystalline solid with a melting point of approximately 95°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also recommended to work under a fume hood to minimize exposure to any volatile organic compounds that may be present during synthesis or handling.

The potential applications of rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclopentan-1-ol extend beyond pharmaceuticals. In materials science, this compound has been explored as a building block for designing functional materials with unique optical and electronic properties. A study published in the Journal of Materials Chemistry C (2023) reported that thiazole-containing polymers derived from this compound exhibit excellent photoluminescence properties, making them promising candidates for use in organic light-emitting diodes (OLEDs).

In conclusion, rac-(1R,2R)-2-(4-bromo-1,3-thiazol-2-yl)cyclopentan-1-ol (CAS No. 2227782-07-0) is a versatile chiral compound with significant potential in various scientific and industrial applications. Its unique structural features and biological activities make it an important molecule for further research and development in medicinal chemistry, materials science, and beyond.